(Z)-5-chloro-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• InChI: InChI=1S/C16H15ClN2O2S2/c1-2-21-10-9-19-11-5-3-4-6-12(11)23-16(19)18-15(20)13-7-8-14(17)22-13/h3-8H,2,9-10H2,1H3
• InChI Key: UFMQAPFUTGXARK-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C16H15ClN2O2S2
• Molecular Weight: 366.9 g/mol

Description

Benzothiazole derivatives have been the subject of recent research due to their potential as anti-tubercular compounds. They have been found to exhibit better inhibition potency against M. tuberculosis compared to standard reference drugs.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

While specific structural analysis for the given compound is not available, benzothiazole derivatives in general have been studied for their structure-activity relationships.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include diazo-coupling, Knoevenagel condensation, Biginelli reaction, and others.

Scientific Research Applications

Anti-Tubercular Activity

. These compounds have demonstrated better inhibition potency against M. . .

Antidepressant Effects

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Anticonvulsant Effects

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Synthesis of Novel Derivatives

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Future Directions

Benzothiazole derivatives have been highlighted as a promising area of research for the development of new anti-tubercular compounds. Further studies are needed to confirm their potential and to develop potent inhibitors with enhanced anti-tubercular activity.

Mechanism of Action

Target of Action

The primary target of this compound is the DprE1 enzyme . This enzyme plays a crucial role in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall .

Mode of Action

The compound interacts with the DprE1 enzyme, inhibiting its function . This inhibition disrupts the synthesis of arabinogalactan, leading to a weakened cell wall and ultimately, the death of the mycobacterium .

Biochemical Pathways

The compound affects the arabinogalactan biosynthesis pathway . By inhibiting the DprE1 enzyme, it prevents the formation of arabinogalactan, a key component of the mycobacterial cell wall . This disruption in the pathway leads to a compromised cell wall, making the mycobacterium more susceptible to external threats .

Pharmacokinetics

They are metabolized by the liver and excreted through the kidneys .

Result of Action

The result of the compound’s action is the inhibition of mycobacterial growth . By disrupting the arabinogalactan biosynthesis pathway, the compound weakens the mycobacterial cell wall, leading to the death of the mycobacterium .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For instance, pH levels can affect the compound’s solubility and stability . Additionally, the presence of other substances, such as proteins or lipids, can impact the compound’s absorption and distribution . .